Cas no 725222-15-1 (5-(2-Methyl-3-furyl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-Methyl-3-furyl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 725222-15-1
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• MDL: MFCD03423472
• CID: 3111640
• PubChem ID: 17376775
• Update Time: 2025-05-21

5-(2-Methyl-3-furyl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>5-(2-Methyl-3-furyl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thi ol
• 725222-15-1
• 5-(2-methylfuran-3-yl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• AKOS003329789
• SB61897
• AKOS017259217
• 5-(2-Methylfuran-3-yl)-4-((tetrahydrofuran-2-yl)methyl)-4H-1,2,4-triazole-3-thiol
• ALBB-003223
• MFCD03423472
• STK448300
• CS-0322552
• 5-(2-methylfuran-3-yl)-4-(oxolan-2-ylmethyl)-2H-1,2,4-triazole-3-thione
• VS-06181
• BBL017459
• 5-(2-methylfuran-3-yl)-4-[(oxolan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 5-(2-methyl-3-furyl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• H22643
• 3-(2-methylfuran-3-yl)-4-(oxolan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• 5-(2-Methyl-3-furyl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423472
• Inchi： 1S/C12H15N3O2S/c1-8-10(4-6-16-8)11-13-14-12(18)15(11)7-9-3-2-5-17-9/h4,6,9H,2-3,5,7H2,1H3,(H,14,18)
• InChI Key： OLEAGVBFSWLDGW-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=COC=2C)N1CC1CCCO1

Computed Properties

• Exact Mass: 265.08849790Da
• Monoisotopic Mass: 265.08849790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.1Ų

Additional information on 5-(2-Methyl-3-furyl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

5-(2-Methyl-3-furyl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol (CAS No 725222-15-1)

5-(2-Methyl-3-furyl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol, commonly referred to by its CAS number 725222-15-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring system with sulfur functionality and a tetrahydrofuran substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

The triazole ring system in this compound is a key feature that contributes to its reactivity and stability. Triazoles are known for their ability to form hydrogen bonds and participate in various chemical reactions, making them valuable in the synthesis of bioactive molecules. Recent studies have highlighted the potential of this compound as a building block for the development of new pharmaceutical agents, particularly in the context of anti-inflammatory and antifungal therapies.

The tetrahydrofuran (THF) substituent attached to the triazole ring adds another layer of complexity to this molecule. THF is a common solvent in organic chemistry due to its ability to stabilize reactive intermediates and facilitate various transformations. In this compound, the THF group may play a role in modulating the electronic properties of the molecule, thereby influencing its reactivity and biological activity.

One of the most promising applications of CAS No 725222-15-1 lies in its potential as an intermediate in the synthesis of more complex molecules. Researchers have explored its use in click chemistry reactions, where it serves as a scaffold for constructing bioactive compounds with improved pharmacokinetic properties. These studies have demonstrated that the compound can be readily functionalized to incorporate additional substituents, enhancing its versatility as a synthetic tool.

In addition to its synthetic applications, this compound has shown interesting biological properties. Preliminary assays have indicated that it exhibits moderate activity against certain fungal strains, suggesting its potential as an antifungal agent. Furthermore, its ability to inhibit inflammatory pathways makes it a candidate for further investigation in the context of inflammatory diseases.

The sulfur atom present in the triazole ring introduces additional complexity to this molecule's behavior. Sulfur-containing compounds are often associated with antioxidant properties, and recent research has suggested that CAS No 725222-15-1 may exhibit antioxidant activity under certain conditions. This property could be exploited in the development of new therapeutic agents targeting oxidative stress-related disorders.

From a structural perspective, the molecule's geometry plays a crucial role in determining its reactivity and biological interactions. Computational studies have provided insights into the conformational preferences of this compound, revealing that certain substituents adopt specific orientations that enhance their bioavailability or binding affinity to target molecules.

In conclusion, CAS No 725222-15-1 represents a valuable compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for further research and development in areas ranging from drug discovery to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.